Cas no 54622-07-0 (L-Valine, N-D-valyl-)

L-Valine, N-D-valyl- structure
L-Valine, N-D-valyl- structure
Product Name:L-Valine, N-D-valyl-
CAS No:54622-07-0
MF:C10H20N2O3
MW:216.277402877808
CID:354079
PubChem ID:6997291
Update Time:2025-04-19

L-Valine, N-D-valyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine, N-D-valyl-
    • (2S)-2-[[(2R)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoic acid
    • AKOS017542341
    • DTXSID80426421
    • D-Val-L-Val
    • 54622-07-0
    • Inchi: 1S/C10H20N2O3/c1-5(2)7(11)9(13)12-8(6(3)4)10(14)15/h5-8H,11H2,1-4H3,(H,12,13)(H,14,15)/t7-,8+/m1/s1
    • InChI Key: KRNYOVHEKOBTEF-SFYZADRCSA-N
    • SMILES: O=C([C@@H](C(C)C)N)N[C@H](C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 216.1475
  • Monoisotopic Mass: 216.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • PSA: 92.42
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